3-(1H-Imidazol-4-ylmethyl)-2-methylbenzoic acid
3-(1H-Imidazol-4-ylmethyl)-2-methylbenzoic acid
The major metabolite of Detomidine
Brand Name:
Vulcanchem
CAS No.:
115664-39-6
VCID:
VC0195853
InChI:
InChI=1S/C12H12N2O2/c1-8-9(5-10-6-13-7-14-10)3-2-4-11(8)12(15)16/h2-4,6-7H,5H2,1H3,(H,13,14)(H,15,16)
SMILES:
CC1=C(C=CC=C1C(=O)O)CC2=CN=CN2
Molecular Formula:
C12H12N2O2
Molecular Weight:
216.24 g/mol
3-(1H-Imidazol-4-ylmethyl)-2-methylbenzoic acid
CAS No.: 115664-39-6
Impurities
VCID: VC0195853
Molecular Formula: C12H12N2O2
Molecular Weight: 216.24 g/mol
Purity: > 95%
| CAS No. | 115664-39-6 |
|---|---|
| Product Name | 3-(1H-Imidazol-4-ylmethyl)-2-methylbenzoic acid |
| Molecular Formula | C12H12N2O2 |
| Molecular Weight | 216.24 g/mol |
| IUPAC Name | 3-(1H-imidazol-5-ylmethyl)-2-methylbenzoic acid |
| Standard InChI | InChI=1S/C12H12N2O2/c1-8-9(5-10-6-13-7-14-10)3-2-4-11(8)12(15)16/h2-4,6-7H,5H2,1H3,(H,13,14)(H,15,16) |
| Standard InChIKey | UYLYCKVCJPJDEL-UHFFFAOYSA-N |
| SMILES | CC1=C(C=CC=C1C(=O)O)CC2=CN=CN2 |
| Canonical SMILES | CC1=C(C=CC=C1C(=O)O)CC2=CN=CN2 |
| Appearance | White to Off-White Solid |
| Melting Point | >265°C (dec.) |
| Description | The major metabolite of Detomidine |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | 3-(1H-Imidazol-5-ylmethyl)-2-methylbenzoic Acid |
| PubChem Compound | 160414 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume